Cas no 87498-55-3 (3-(Chloromethyl)oxetane)
3-(Chloromethyl)oxetane structure
Product Name:3-(Chloromethyl)oxetane
CAS No:87498-55-3
MF:C4H7ClO
MW:106.550780534744
MDL:MFCD08669506
CID:992580
PubChem ID:21900574
Update Time:2024-10-26
3-(Chloromethyl)oxetane Chemical and Physical Properties
Names and Identifiers
-
- 3-(Chloromethyl)oxetane
- 3-(CHLOROMETHYL)-OXETANE
- OXETANE, 3-(CHLOROMETHYL)-
- 3-Chloromethyl-oxetane
- 3-(Chloromethyl)oxetane (ACI)
- 3-Chloromethyloxetane
- MFCD08669506
- AS-31306
- 87498-55-3
- SCHEMBL2768658
- CS-0051702
- MB06442
- SY008836
- EN300-117163
- AKOS006288792
- DTXSID30619740
-
- MDL： MFCD08669506
- Inchi： 1S/C4H7ClO/c5-1-4-2-6-3-4/h4H,1-3H2
- InChI Key： LIPUPFCIDWQWAP-UHFFFAOYSA-N
- SMILES： ClCC1COC1
Computed Properties
- Exact Mass: 106.01900
- Monoisotopic Mass: 106.0185425g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 6
- Rotatable Bond Count: 1
- Complexity: 42.8
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 9.2Ų
Experimental Properties
- Density: 1.127
- Boiling Point: 136 ºC
- Flash Point: 42 ºC
- PSA: 9.23000
- LogP: 0.87160
3-(Chloromethyl)oxetane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A449041864-50mg |
3-(Chloromethyl)oxetane |
87498-55-3 | 96% | 50mg |
$312.09 | 2023-08-31 | |
| Alichem | A449041864-250mg |
3-(Chloromethyl)oxetane |
87498-55-3 | 96% | 250mg |
$990.81 | 2023-08-31 | |
| abcr | AB451188-1 g |
3-(Chloromethyl)-oxetane, 95%; . |
87498-55-3 | 95% | 1g |
€619.00 | 2023-07-18 | |
| TRC | C384235-10mg |
3-(Chloromethyl)oxetane |
87498-55-3 | 10mg |
$ 70.00 | 2022-06-06 | ||
| TRC | C384235-50mg |
3-(Chloromethyl)oxetane |
87498-55-3 | 50mg |
$ 210.00 | 2022-06-06 | ||
| TRC | C384235-100mg |
3-(Chloromethyl)oxetane |
87498-55-3 | 100mg |
$ 340.00 | 2022-06-06 | ||
| Enamine | EN300-117163-100mg |
3-(chloromethyl)oxetane |
87498-55-3 | 95.0% | 100mg |
$118.0 | 2022-10-09 | |
| Enamine | EN300-117163-250mg |
3-(chloromethyl)oxetane |
87498-55-3 | 95.0% | 250mg |
$168.0 | 2022-10-09 | |
| Enamine | EN300-117163-500mg |
3-(chloromethyl)oxetane |
87498-55-3 | 95.0% | 500mg |
$265.0 | 2022-10-09 | |
| Enamine | EN300-117163-1000mg |
3-(chloromethyl)oxetane |
87498-55-3 | 95.0% | 1g |
$339.0 | 2022-10-09 |
3-(Chloromethyl)oxetane Related Literature
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
87498-55-3 (3-(Chloromethyl)oxetane) Related Products
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- 61863-08-9(1-Propanol, 2,2-bis(chloromethyl)-3-methoxy-)
- 100449-90-9(1-chloro-3-methoxy-2-methylpropane)
- 20637-37-0(1-Chloro-3-methoxy-2-(methoxymethyl)-2-methylpropane)
- 25323-58-4(3,3-Bis(chloromethyl)oxetane)
- 61863-11-4(Propane, 1-chloro-2,2-bis(chloromethyl)-3-ethoxy-)
- 4351-77-3([3-(chloromethyl)oxetan-3-yl]methanol)
- 822-48-0(3-(Chloromethyl)-3-methyloxetane)
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